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Abstract
Amcinafal (also known as triamcinolone pentanonide or by its developmental code name, SQ-

15102) is a synthetic glucocorticoid corticosteroid that was developed but never commercially

marketed.[1] As a member of the corticosteroid family, it was designed to exert anti-

inflammatory effects. This document provides a technical overview of Amcinafal, summarizing

its chemical structure, physicochemical properties, and its classification within the broader

context of steroidal anti-inflammatory agents. Due to its status as an unmarketed compound,

publicly available data on detailed experimental protocols and specific biological pathways are

limited.

Chemical Identity and Structure
Amcinafal is chemically designated as 9α-Fluoro-11β,16α,17α,21-tetrahydroxypregna-1,4-

diene-3,20-dione cyclic 16,17-acetal with 3-pentanone.[1] Its structure is derived from the

pregnane steroid nucleus, characteristic of glucocorticoids.

The IUPAC name for Amcinafal is (4aS,4bR,5S,6aS,6bS,9aR,10aS,10bS)-8,8-Diethyl-4b-

fluoro-6b-glycoloyl-5-hydroxy-4a,6a-dimethyl-4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-

dodecahydro-2H-naphtho[2',1':4,5]indeno[1,2-d][1][2]dioxol-2-one.[1]
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Physicochemical Properties
The following table summarizes the key quantitative data available for Amcinafal.

Property Value Reference

Molecular Formula C26H35FO6

Molar Mass 462.558 g·mol−1

CAS Number 3924-70-7

Charge 0

Stereocenter Count 8

Defined Stereocenters 8/8

E/Z Centers 0

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or analysis of Amcinafal are not

readily available in the public domain. This is a common characteristic of pharmaceutical

compounds that do not proceed to market. General synthetic strategies for fluorinated

corticosteroids would likely involve multi-step processes starting from a suitable steroid

precursor, with key steps including microbial hydroxylation and stereoselective fluorination.

Analytical methods would typically involve techniques such as High-Performance Liquid

Chromatography (HPLC) for purity assessment and Nuclear Magnetic Resonance (NMR) and

Mass Spectrometry (MS) for structural elucidation.

Biological Context and Presumed Mechanism of
Action
As a glucocorticoid, Amcinafal is classified as a steroidal anti-inflammatory agent. The

mechanism of action for this class of drugs is well-established and involves the modulation of

gene expression through interaction with the glucocorticoid receptor (GR). Although specific

signaling pathway data for Amcinafal is unavailable, its action can be logically inferred from its

structural class.
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The diagram below illustrates the general signaling pathway for a glucocorticoid, which would

be the presumed mechanism for Amcinafal.
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Caption: Presumed signaling pathway of Amcinafal as a glucocorticoid.

The diagram illustrates the logical flow from Amcinafal binding to the glucocorticoid receptor,

leading to the modulation of gene transcription and the subsequent anti-inflammatory cellular

response.
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Amcinafal is a synthetic corticosteroid whose development did not proceed to market. Its

chemical structure and physicochemical properties are well-documented. While specific

experimental data for Amcinafal is scarce, its classification as a glucocorticoid allows for a

clear inference of its intended biological function and mechanism of action, which would be

consistent with other drugs in its class. This technical overview provides a consolidated source

of the available information on Amcinafal for research and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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